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Compound of Interest

Compound Name: o-Tolyl-acetyl chloride

Cat. No.: B159740 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of o-tolyl-acetyl chloride (2-(o-

tolyl)acetyl chloride), a key reagent in organic synthesis and drug discovery. This document

details its physicochemical properties, synthesis, reactivity, and safety protocols, presenting

data in a structured format for ease of reference.

Physicochemical Properties
o-Tolyl-acetyl chloride is a reactive acyl chloride used to introduce the o-tolylacetyl moiety

into molecules. Its properties are summarized below.
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Property Value Reference

Molecular Weight 168.62 g/mol

Molecular Formula C₉H₉ClO

CAS Number 10166-09-3

Appearance
Colorless to light yellow clear

liquid

Boiling Point 84 °C @ 1.5 mmHg

Density 1.146 g/cm³ (predicted)

Synonyms

2-(o-tolyl)acetyl chloride, 2-

Methylphenylacetyl chloride, o-

Methylphenylacetyl chloride

Synthesis
o-Tolyl-acetyl chloride is typically synthesized from o-tolylacetic acid by treatment with a

chlorinating agent, such as thionyl chloride (SOCl₂). The reaction proceeds via a nucleophilic

acyl substitution mechanism.

Experimental Protocol: Synthesis of o-Tolyl-acetyl
Chloride
This protocol is adapted from the synthesis of a structurally similar acyl chloride.[1]

Materials:

o-Tolylacetic acid

Thionyl chloride (SOCl₂)

Dry dichloromethane (DCM, as solvent if necessary)

Round-bottomed flask
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Reflux condenser with a gas outlet to a scrubbing system (to neutralize HCl and SO₂

byproducts)

Magnetic stirrer and stir bar

Heating mantle

Vacuum source for distillation

Procedure:

In a dry round-bottomed flask equipped with a magnetic stir bar and a reflux condenser, add

o-tolylacetic acid.

Slowly add an excess of thionyl chloride (approximately 2 equivalents) to the flask. The

reaction can be performed neat or in an inert solvent like dry dichloromethane.

Heat the reaction mixture to reflux (the temperature of the oil bath can be set to around 80-

90 °C) for 2-3 hours. The reaction progress can be monitored by the cessation of gas

evolution (HCl and SO₂).[2]

After the reaction is complete, allow the mixture to cool to room temperature.

Excess thionyl chloride is removed by distillation, initially at atmospheric pressure, followed

by vacuum distillation to obtain the crude o-tolyl-acetyl chloride.[1] For sensitive

subsequent reactions, further purification by fractional distillation under reduced pressure

may be necessary.
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Synthesis of o-Tolyl-acetyl Chloride

o-Tolylacetic Acid

o-Tolyl-acetyl Chloride

Reaction

Thionyl Chloride (SOCl₂)

Reagent

SO₂ + HCl

Formation of
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Fig. 1: Synthesis of o-Tolyl-acetyl Chloride.

Reactivity and Applications
As an acyl chloride, o-tolyl-acetyl chloride is a versatile electrophile for introducing the 2-

methylphenylacetyl group. Its reactivity is centered on nucleophilic acyl substitution.

Nucleophilic Acyl Substitution
o-Tolyl-acetyl chloride readily reacts with various nucleophiles to form a range of derivatives.

This is a fundamental reaction in the synthesis of pharmaceuticals and other fine chemicals.
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Reactions of o-Tolyl-acetyl Chloride

o-Tolyl-acetyl Chloride

Ester

+

Amide

+

Anhydride

+

Alcohol (R'-OH) Amine (R'₂NH)Carboxylate (R'COO⁻)
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Fig. 2: Nucleophilic Acyl Substitution Reactions.

Applications in Drug Development
The o-tolylacetyl moiety is incorporated into various molecular scaffolds to modulate their

biological activity. For instance, it has been used in the synthesis of N-heterocyclic carbene

(NHC) ligands for metal complexes that exhibit antibacterial properties. The introduction of this

group can influence the lipophilicity and steric profile of a compound, which are critical for its

pharmacokinetic and pharmacodynamic properties.

Spectroscopic Data (Predicted)
While experimental spectra for o-tolyl-acetyl chloride are not readily available in public

databases, its expected spectroscopic features can be predicted based on its structure and

data from similar compounds.

¹H NMR:

Aromatic protons: Multiplets in the range of 7.1-7.4 ppm.

Methylene protons (-CH₂-): A singlet around 4.1 ppm.[3]

Methyl protons (-CH₃): A singlet around 2.3 ppm.[4]
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¹³C NMR:

Carbonyl carbon (C=O): A signal in the range of 170-175 ppm.

Aromatic carbons: Signals between 125-140 ppm.

Methylene carbon (-CH₂-): A signal around 45-50 ppm.

Methyl carbon (-CH₃): A signal around 18-20 ppm.

Infrared (IR) Spectroscopy:

C=O stretch: A strong, sharp absorption band in the region of 1780-1815 cm⁻¹.[5]

C-Cl stretch: A band in the range of 650-850 cm⁻¹.

Aromatic C-H stretch: Signals above 3000 cm⁻¹.

Aliphatic C-H stretch: Signals just below 3000 cm⁻¹.

Safety and Handling
o-Tolyl-acetyl chloride is a corrosive and moisture-sensitive compound that requires careful

handling.

Hazard Statements:

Causes severe skin burns and eye damage.

May be corrosive to metals.

Reacts violently with water, releasing toxic and corrosive hydrogen chloride gas.

Precautionary Measures:

Handling: Use in a well-ventilated fume hood. Wear appropriate personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[6]
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Storage: Store in a tightly sealed container under an inert atmosphere (e.g., nitrogen or

argon) in a cool, dry, and well-ventilated area. Keep away from water and moisture.

Spills: Absorb spills with an inert, dry material and dispose of as hazardous waste. Do not

use water to clean up spills.

First Aid: In case of contact with skin or eyes, flush immediately with copious amounts of

water for at least 15 minutes and seek immediate medical attention. If inhaled, move to fresh

air and seek medical attention. If swallowed, do not induce vomiting and seek immediate

medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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